Cas no 43078-60-0 (3,5-Dimethylpyridin-4-amine)

• Product Name: 3,5-Dimethylpyridin-4-amine
• CAS No: 43078-60-0
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• MDL: MFCD03413657
• CID: 328087
• PubChem ID: 12235083
• Update Time: 2025-07-02

3,5-Dimethylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethylpyridin-4-amine
• 3,5-Dimethyl-pyridin-4-ylamine
• 3,5-DIMETHYLPYRIDIN-4YL-AMINE 0.98
• 3,5-Dimethyl-pyridin-4-ylamine.HCl
• 3,5-Dimethylpyridine-4-amine
• 4-Pyridinamine,3,5-dimethyl-
• 3.5-Dimethyl-4-aminopyridine
• 3,5-Dimethylpyrid-4-ylamine
• 4-Amino-3,5-dimethylpyridine
• 4-Amino-3,5-lutidine
• 3,5-dimethyl-4-pyridinamine
• 4-PYRIDINAMINE, 3,5-DIMETHYL-
• PubChem13529
• 3,5-dimethyl-4-pyridylamine
• KSC140C9B
• 3,5-dimethyl-4-aminopyridine
• QFLLABOTLITCPP-UHFFFAOYSA-N
• BCP23467
• SBB069790
• FCH921012
• RW3605
• RP00696
• OR12853
• AB14443
• EN001531
• BR
• 3 pound not5-
• 43078-60-0
• AP-263/40182490
• FT-0646222
• Z1741978315
• J-511365
• PS-3612
• MFCD03413657
• SY065476
• A826142
• AKOS006346484
• CS-0006088
• SCHEMBL1553320
• DTXSID60481699
• EN300-121444
• 3 pound not5-DIMETHYLPYRIDIN-4-AMINE
• DB-082295
• pyridine, 4-amino-3,5-dimethyl-

• MDL： MFCD03413657
• Inchi： 1S/C7H10N2/c1-5-3-9-4-6(2)7(5)8/h3-4H,1-2H3,(H2,8,9)
• InChI Key： QFLLABOTLITCPP-UHFFFAOYSA-N
• SMILES： NC1C(=CN=CC=1C)C

Computed Properties

• Exact Mass: 158.06100
• Monoisotopic Mass: 122.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 82.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.039±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 104-106 ºC
• Boiling Point: 277.801°C at 760 mmHg
• Flash Point: 146.292°C
• Refractive Index: 1.564
• Solubility: Slightly soluble (17 g/l) (25 º C),
• PSA: 38.91000
• LogP: 2.66380
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3,5-Dimethylpyridin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3,5-Dimethylpyridin-4-amine

Introduction to 3,5-Dimethylpyridin-4-amine (CAS No. 43078-60-0)

3,5-Dimethylpyridin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 43078-60-0, is a significant heterocyclic amine compound that has garnered considerable attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of 3,5-Dimethylpyridin-4-amine, characterized by its two methyl substituents at the 3rd and 5th positions and an amine group at the 4th position, contribute to its unique chemical properties and potential applications.

The synthesis of 3,5-Dimethylpyridin-4-amine typically involves multi-step organic reactions, often starting from readily available pyridine derivatives. The introduction of methyl groups at the 3rd and 5th positions enhances the steric hindrance around the nitrogen atom, which can influence its reactivity and interaction with biological targets. Additionally, the presence of an amine group at the 4th position makes it a versatile intermediate for further functionalization, enabling the creation of more complex molecular architectures.

In recent years, 3,5-Dimethylpyridin-4-amine has been explored as a key intermediate in the development of various pharmacologically active compounds. Its structural motif is found in several drug candidates that are currently undergoing preclinical or clinical evaluations. The compound’s ability to serve as a scaffold for medicinal chemistry modifications has made it a valuable building block in drug discovery programs aimed at treating a range of diseases.

One of the most compelling aspects of 3,5-Dimethylpyridin-4-amine is its potential role in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. Researchers have leveraged its structural framework to design molecules that interact with specific enzymes and receptors implicated in these conditions. For instance, derivatives of 3,5-Dimethylpyridin-4-amine have been investigated for their ability to inhibit kinases and other enzymes involved in signal transduction pathways.

The pharmacological profile of 3,5-Dimethylpyridin-4-amine and its derivatives has been studied extensively in vitro and in vivo. Preclinical studies have demonstrated promising results in models of inflammation and pain management, suggesting that this compound class may offer therapeutic benefits without significant side effects. Furthermore, the metabolic stability and bioavailability of compounds derived from 3,5-Dimethylpyridin-4-amine have been optimized to enhance their clinical efficacy.

Advances in computational chemistry and molecular modeling have further accelerated the discovery process for 3,5-Dimethylpyridin-4-amine derivatives. These tools allow researchers to predict the binding affinity and selectivity of novel compounds with high accuracy, reducing the time and cost associated with traditional high-throughput screening methods. By integrating experimental data with computational insights, scientists can design more effective drug candidates tailored to specific therapeutic needs.

The synthesis and characterization of 3,5-Dimethylpyridin-4-amine also highlight the importance of high-purity chemical intermediates in pharmaceutical research. Impurities or structural variations can significantly impact the biological activity and safety profile of drug candidates. Therefore, rigorous quality control measures are essential to ensure that intermediates like 3,5-Dimethylpyridin-4-amine meet the stringent standards required for clinical development.

In conclusion,3,5-Dimethylpyridin-4-amine (CAS No. 43078-60-0) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an ideal candidate for further derivatization and exploration in drug discovery efforts aimed at addressing unmet medical needs. As our understanding of biological pathways continues to evolve,3,5-Dimethylpyridin-4-aminesignificant role is likely to expand further.